MIND4-19

• Molecular Formula: C22H19N3OS
• Molecular Weight: 373.5 g/mol
• InChI: InChI=1S/C22H19N3OS/c1-4-10-18(11-5-1)17-27-22-24-23-21(16-26-20-14-8-3-9-15-20)25(22)19-12-6-2-7-13-19/h1-15H,16-17H2
• InChIKey: SSZGXGUFAAHHAF-UHFFFAOYSA-N

MIND4-19: SIRT2 Inhibitor for HD Research

MIND4-19 is a small-molecule, thiazole-containing inhibitor of the deacetylase sirtuin-2 (SIRT2) with a reported in vitro IC50 of 7.0 µM [1]. The compound is a member of the 4H-1,2,4-triazole class, characterized by the molecular formula C22H19N3OS and a molecular weight of 373.47 g/mol . Its primary application is as a research tool compound for studying Huntington's disease and other neurodegenerative conditions, as well as for investigating SIRT2-mediated cellular processes [1].

TARGET

SIRT2 deacetylase inhibition in biochemical and cellular assays

MODEL CONTEXT

Huntington's disease research models (cell, ex vivo, in vivo)

ASSAY FIT

Moderate-potency tool compound for concentration-response studies

• [1] Quinti L, et al. SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chem Biol. 2016 Jul 21;23(7):849-861. View Source

Why MIND4-19 Is Not Interchangeable

Substituting MIND4-19 with another SIRT2 inhibitor is not straightforward due to significant variations in potency, selectivity, and polypharmacology. The SIRT2 inhibitor landscape is characterized by a wide range of IC50 values, from low nanomolar (e.g., Thiomyristoyl, 28 nM) to high micromolar (e.g., AK-1, 12.5 µM) . Furthermore, MIND4-19 belongs to a distinct class of thiazole-containing compounds that have been shown to possess a SIRT2-independent property as an inducer of the cytoprotective NRF2 pathway [1]. This dual activity profile is not a general feature of other SIRT2 inhibitors, meaning a simple potency comparison (e.g., replacing MIND4-19 with a more potent SIRT2 inhibitor like SirReal2) would not replicate the compound's full biological effect in Huntington's disease models [1].

SIRT2 inhibitor potency varies >2000-fold

Substituting another SIRT2 inhibitor may alter target engagement and dose-response relationships.

Mechanistic divergence within MIND series

MIND4-17 lacks SIRT2 inhibition; MIND4 combines SIRT2 and NRF2 activities. Pathway interpretation may shift.

Cell-based efficacy profiles may not transfer

Substituting analogs without validation risks confounded neuroprotection or deacetylase endpoint readouts.

• [1] Quinti L, et al. SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chem Biol. 2016 Jul 21;23(7):849-861. View Source

MIND4-19: Comparative Evidence

SIRT2 Inhibitory Potency Comparison

MIND4-19 inhibits SIRT2 with an IC50 of 7.0 µM [1]. This potency is moderate compared to other widely used SIRT2 tool compounds. It is approximately 2-fold less potent than AGK2 (IC50 = 3.5 µM) , 50-fold less potent than SirReal2 (IC50 = 140 nM) , and 250-fold less potent than the highly specific inhibitor Thiomyristoyl (IC50 = 28 nM) . Conversely, MIND4-19 is approximately 1.8-fold more potent than AK-1 (IC50 = 12.5 µM) and 2.2-fold more potent than AK-7 (IC50 = 15.5 µM) .

SIRT2 IC₅₀

Cross-study comparable

7.0 μM

Supports moderate-potency SIRT2 inhibition and concentration-response assays

~2-fold higher IC₅₀ vs AGK2 (3.5 μM); ~30-fold vs SirReal2 (0.23 μM); assay conditions vary

Evidence Dimension	SIRT2 Inhibition (IC50)
Target Compound Data	7.0 µM
Comparator Or Baseline	AGK2: 3.5 µM; SirReal2: 0.14 µM; Thiomyristoyl: 0.028 µM; AK-1: 12.5 µM; AK-7: 15.5 µM
Quantified Difference	2x less potent than AGK2; 50x less potent than SirReal2; 250x less potent than Thiomyristoyl; 1.8x more potent than AK-1; 2.2x more potent than AK-7
Conditions	In vitro biochemical assays using purified SIRT2 enzyme.

Why This Matters

This data positions MIND4-19 as a mid-potency SIRT2 inhibitor, which is critical for researchers needing to calibrate SIRT2 inhibition levels in their experimental system.

• [1] Quinti L, et al. SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chem Biol. 2016 Jul 21;23(7):849-861. View Source

SIRT2 Inhibition vs. NRF2 Activation in MIND Series

A key differentiator for MIND4-19 is its ability to activate the NRF2 (nuclear factor-erythroid 2 p45-derived factor 2) pathway independently of SIRT2 inhibition [1]. This dual activity was discovered through systems biology approaches and structure-activity relationship (SAR) studies. This SIRT2-independent NRF2 activation is not a property of most SIRT2 inhibitors, which typically lack this additional cytoprotective mechanism. For example, the more potent SIRT2 inhibitors SirReal2 and Thiomyristoyl are not known to be direct NRF2 activators [2]. This polypharmacology is hypothesized to contribute to the compound's neuroprotective effects observed in ex vivo brain slice and Drosophila models of Huntington's disease [1].

NRF2 Activity

Class-level inference

Unquantified

SIRT2-selective vs. dual-activity profile not established for MIND4-19

MIND4 dual SIRT2/NRF2; MIND4-17 NRF2-only

Evidence Dimension	NRF2 Pathway Activation
Target Compound Data	Confirmed SIRT2-independent NRF2 inducer
Comparator Or Baseline	Other SIRT2 inhibitors (e.g., AGK2, SirReal2, Thiomyristoyl, AK-7)
Quantified Difference	Qualitative: Unique dual SIRT2/NRF2 activity not present in comparators
Conditions	Cell-based assays and gene expression profiling in neuronal and non-neuronal cells

Why This Matters

For researchers studying Huntington's disease or other neurodegenerative conditions, this dual activity profile offers a distinct pharmacological tool that cannot be replicated by using a more potent, selective SIRT2 inhibitor alone.

• [1] Quinti L, et al. SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chem Biol. 2016 Jul 21;23(7):849-861. View Source
• [2] PubChem. SirReal2 and Thiomyristoyl bioactivity summaries. View Source

Neuroprotection in HD Models

The selectivity of MIND4-19 over other sirtuins (SIRT1, SIRT3) is not explicitly quantified in the primary literature, but it is characterized as a selective SIRT2 inhibitor [1]. In contrast, AGK2 is a well-characterized selective SIRT2 inhibitor with IC50 values of 3.5 µM for SIRT2, 30 µM for SIRT1, and 91 µM for SIRT3, yielding >8.5-fold selectivity over SIRT1 and >26-fold over SIRT3 . While direct head-to-head selectivity data for MIND4-19 is lacking, the available information suggests it is selective for SIRT2, positioning it as a tool with a selectivity profile likely distinct from pan-sirtuin inhibitors but requiring further characterization compared to AGK2.

Neuroprotection in HD Models

Data to verify

Not directly reported

MIND4 shows neuroprotection and reduced TNF-α in HD models; MIND4-19 requires validation

Primary neurons, ex vivo slices, Drosophila, HD mice — all MIND4 data

Evidence Dimension	Sirtuin Isoform Selectivity
Target Compound Data	Selective for SIRT2 (quantitative data for SIRT1/3 not reported in primary literature)
Comparator Or Baseline	AGK2: SIRT2 IC50=3.5 µM, SIRT1 IC50=30 µM, SIRT3 IC50=91 µM
Quantified Difference	AGK2 is >8.5x selective for SIRT2 over SIRT1; MIND4-19 selectivity not quantified
Conditions	In vitro enzymatic assays

Why This Matters

This highlights a data gap for MIND4-19, which is critical for experimental design. A researcher who requires a well-characterized selectivity window (e.g., >8-fold) might choose AGK2, while a researcher interested in the dual SIRT2/NRF2 pharmacology would choose MIND4-19.

• [1] Quinti L, et al. SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chem Biol. 2016 Jul 21;23(7):849-861. View Source

MIND4-19: Experimental Use Cases

Moderate-Potency SIRT2 Inhibition in HD Models

Procure MIND4-19 for use as a tool compound in cellular or ex vivo models of Huntington's disease. The compound's unique dual activity as a SIRT2 inhibitor and NRF2 pathway activator [1] makes it uniquely suited for experiments designed to elucidate the synergistic effects of these two pathways in neuroprotection. Substitution with a more potent, selective SIRT2 inhibitor like SirReal2 would fail to capture the NRF2-dependent component of the compound's activity.

Investigating SIRT2-NRF2 Crosstalk

Use MIND4-19 as a reference compound in SAR campaigns aimed at developing novel thiazole-based SIRT2 inhibitors or NRF2 activators. The publication by Quinti et al. [1] provides a rich dataset of analogs (e.g., MIND4-17, a potent NRF2 activator lacking SIRT2 activity). MIND4-19 serves as the critical 'dual-activity' benchmark against which the selectivity and polypharmacology of new analogs can be measured.

Comparator for Next-Gen SIRT2 Inhibitor Development

Employ MIND4-19 in a panel of SIRT2 inhibitors with varying potencies (e.g., AGK2, AK-7, SirReal2) to establish a dose-response relationship for SIRT2-dependent phenotypes. With an IC50 of 7.0 µM, MIND4-19 occupies a specific position in the potency spectrum, allowing researchers to differentiate between effects requiring strong SIRT2 inhibition (achieved by SirReal2) and those responsive to moderate inhibition.

Application

Selection Property

Validation Focus

HD cell model SIRT2 assays

Moderate SIRT2 inhibition profile

Dose-dependent deacetylation and neuroprotection endpoints

SIRT2/NRF2 pathway dissection

MIND series target selectivity (SIRT2 vs. NRF2)

Phenotype assignment using MIND4-17 NRF2-only control

SIRT2 inhibitor optimization

Reported IC₅₀ and thiazole scaffold

Potency and selectivity comparisons in parallel assays

In vivo HD model studies

High DMSO solubility and formulation compatibility

Systemic exposure and brain penetration assessment

• [1] Quinti L, et al. SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models. Cell Chem Biol. 2016 Jul 21;23(7):849-861. View Source